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Compound of Interest

Compound Name: Pomarose

Cat. No.: B12675126

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of Pomarose, a captive
fragrance ingredient from Givaudan, within various fragrance accords. Due to its unique
olfactory profile, combining elements of rose, apple, plum, and raisin, Pomarose has found
versatile application in modern perfumery. This document summarizes available quantitative
data, outlines hypothetical experimental protocols for its evaluation, and presents its
performance characteristics in fruity-floral, woody-spicy, and modern chypre accords.

Physicochemical and Olfactory Properties of
Pomarose

Pomarose is a synthetic, double-unsaturated ketone known for its high-impact, diffusive, and
stable character.[1][2] Its potent fruity-rose scent is primarily attributed to the (2E,52)-
stereoisomer.[3] A key performance indicator is its exceptionally low odor threshold, making it
highly effective even at low concentrations.
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Property Value Source

) (2E,52)-5,6,7-Trimethylocta-
Chemical Name ] [3]
2,5-dien-4-one

Powerful fruity-rose with

Olfactory Profile nuances of apple, plum, and [3B1141[5]
raisin.

Odor Threshold 0.5 ng/L in air [3]

Vapor Pressure (est.) 0.048000 mmHg @ 25.00 °C [4]

Boiling Point (est.) 236.15 °C @ 760.00 mm Hg [4]

Solubility Soluble in alcohol [4]

Performance in Fruity-Floral Accords

In fruity-floral compositions, Pomarose serves to enhance and modernize the accord by
providing a bridge between the fruity and floral elements.[1][2] Its apple-rose facet can lift the
freshness of top notes while adding a sophisticated depth to the floral heart.

Hypothetical Comparison in a Fruity-Floral Accord:
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. Olfactory Tenacity Diffusion
Ingredient o . . Synergy
Contribution (Hypothetical) (Hypothetical)
Bridges fruity
Juicy, rosy apple and floral notes,
Pomarose with a hint of High High adds complexity
dried fruits. and a modern
twist.
Rose, Provides a
blackcurrant, ) ] classic, rich, and
Beta-Damascone ) ] High High )
plum with a jam- warm fruity-rose
like sweetness. character.[6][7]
o _ Lifts the entire
Diffusive, airy N
. : . composition,
) jasmine with a ] ) ]
Hedione® ] Medium Very High enhancing the
citrusy
floralcy and
freshness.
freshness.
Contributes to
Fresh, fruity the initial fruity
Benzyl Acetate (banana/pear) Low High burst but fades
jasmine note. relatively quickly.

(8]

Logical Relationship of Pomarose in a Fruity-Floral Accord
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Caption: Pomarose linking fruity and floral notes.

Performance in Woody-Spicy Accords

Within woody-spicy fragrances, Pomarose introduces a surprising element of crisp sweetness

that can soften and balance the composition.[1] Its fruity aspect provides a clean counterpoint

to the warmth of spices and the dryness of woods.

Hypothetical Comparison in a Woody-Spicy Accord:

. Olfactory Tenacity Diffusion
Ingredient T . . Synergy
Contribution (Hypothetical) (Hypothetical)
Adds a touch of
Crisp apple and juicy freshness,
Pomarose b app High High ey )
subtle rose. softening the
overall accord.
Provides a
Cinnamon Bark Warm, sweet,
) ) Medium-High Medium classic spicy
oil and spicy.
warmth.
Forms a key part
Cedarwood Dry, woody, and ) )
o o High Medium of the woody
Virginia pencil-like.
backbone.[9]
Enhances
diffusion and
Velvety, woody, )
] ] ) provides a
Iso E Super® and ambergris- Very High High
smooth,
like. _
substantive
base.

Logical Relationship of Pomarose in a Woody-Spicy Accord
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Caption: Pomarose adding contrast to woody-spicy notes.

Performance in Modern Chypre Accords

In modern chypre structures, Pomarose can be utilized to introduce a novel fruity dimension to
the top and heart of the fragrance. Traditional chypres rely on a citrus top, a floral heart, and a
mossy/woody base.[1][2][10] Pomarose can modernize this classic structure by adding a
persistent fruity-rosy character that complements the traditional elements.

Hypothetical Comparison in a Modern Chypre Accord:
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. Olfactory Tenacity Diffusion
Ingredient R . i Synergy
Contribution (Hypothetical) (Hypothetical)

Modernizes the
Bright, fruity- opening and
Pomarose g Y High High P g )
rose. heart, adding a

unigue fruitiness.

] Provides the
) Fresh, citrusy, ) )
Bergamot Oll ) ) Low High classic chypre
and slightly bitter. )
opening.[4]

) Contributes to
Deep, rich, and ) ) -~
Rose Absolute High Medium the traditional
complex rose.
floral heart.

A key component

Earthy, woody, of the chypre
Patchouli Oil and Very High Medium base, providing
camphoraceous. depth and
longevity.[1]
A modern

substitute for

Evernyl Mossy, woody, ] oakmoss,
Very High Low )
(Veramoss) and powdery. forming the
characteristic
base.[4]

Logical Relationship of Pomarose in a Modern Chypre Accord

Pomarose Citrus Top Notes (e.g., Bergamot) Floral Heart (e.g., Rose, Jasmine) Mossy/Woody Base (e.g., Patchouli, Evernyl)

Fruity Modernization

Modern Chypre
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Caption: Pomarose modernizing a classic chypre structure.

Experimental Protocols

While specific experimental data comparing Pomarose's performance is not readily available in
public literature, the following are detailed methodologies for key experiments that could be
employed for its evaluation.

Gas Chromatography-Olfactometry (GC-O)

Objective: To identify and characterize the olfactory contribution of Pomarose within a
fragrance mixture as it elutes from a gas chromatograph.

Methodology:

o Sample Preparation: A solution of the fragrance accord containing Pomarose is prepared in
a suitable solvent (e.g., ethanol) at a known concentration.

 Instrumentation: A gas chromatograph is equipped with a column suitable for fragrance
analysis (e.g., a non-polar or mid-polar column). The column effluent is split between a mass
spectrometer (MS) detector and an olfactory detection port (ODP).

e Analysis: The sample is injected into the GC. A trained sensory panelist sniffs the effluent at
the ODP and records the time, duration, and description of any perceived odors. The MS
simultaneously records the mass spectra of the eluting compounds.

o Data Correlation: The olfactory data is correlated with the chromatographic peaks and mass
spectra to identify the specific olfactory contribution of Pomarose and other ingredients in
the mixture.

Experimental Workflow for GC-O Analysis
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Caption: Workflow for Gas Chromatography-Olfactometry.
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Sensory Panel Evaluation of Tenacity

Objective: To quantitatively assess the longevity of Pomarose on a substrate over time
compared to other fragrance materials.

Methodology:

o Panelist Training: A panel of trained sensory assessors is familiarized with the odor of
Pomarose and the comparator materials. They are trained to rate odor intensity on a
standardized scale (e.g., a 10-point scale).

o Substrate Application: A standardized amount of each fragrance material, diluted to the same
concentration in a neutral solvent, is applied to a specific substrate (e.g., fragrance blotters
or skin).

o Timed Evaluation: At predetermined time intervals (e.g., 0, 1, 2, 4, 8, and 24 hours), the
panelists evaluate the odor intensity of each sample.

o Data Analysis: The mean intensity scores at each time point are plotted to create evaporation
curves for each material. Statistical analysis is performed to determine significant differences
in tenacity.

Signaling Pathway for Sensory Perception & Evaluation
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Caption: Simplified pathway of odor perception.

Conclusion

Pomarose is a highly versatile and powerful fragrance ingredient that demonstrates unique
performance characteristics across a range of fragrance accords. Its ability to bridge fruity and
floral notes, add a modern twist to classic structures, and provide a contrasting freshness to
warm compositions makes it a valuable tool for perfumers. While direct comparative
experimental data is limited in the public domain, its known physicochemical properties and
gualitative descriptions from its use in numerous successful fragrances attest to its high
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performance in terms of impact, diffusion, and stability. Further research employing
standardized sensory and analytical protocols would be beneficial to quantitatively benchmark
its performance against other key fragrance materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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